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Quantitative Data Summary for PF-06726304

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PF-06726304
Cat. No.: S539198

The core quantitative data for PF-06726304, including its biochemical potency and cellular activity, is

summarized in the following table.

Parameter Value Description / Cell Line

Ki (EZH2 WT) 0.7 nM Binding affinity for wild-type EZH2 enzyme [1] [2] [3].

Ki (EZH2 Y641N) 3.0nM Binding affinity for Y641N mutant EZH2 enzyme [1] [2] [3].

IC50 (H3K27me3) 15nM Inhibition of histone H3 lysine 27 trimethylation in Karpas-422
cells [1] [2].

IC50 25nM Anti-proliferative effect in Karpas-422 cells (non-Hodgkin's

(Proliferation) lymphoma) [1] [2].

Solubility 10 - 33.61 ~22.4 - 33.61 mM. Use fresh, moisture-absorbing DMSO is not

(DMSO) mg/mL recommended [1] [2] [4].

In Vitro Cell Culture Protocol
A detailed protocol for assessing the effect of PF-06726304 on H3K27me3 levels in cells is available from
one study [1] [4].

e Cell Line: Karpas-422 (Diffuse Large B-Cell Lymphoma line) [1] [4].
o Key Steps:
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o Cell Plating: Plate cells in 96-well plates at a density of 2,500 cells per well in 100 yL of
complete medium [1] [4].

o Compound Preparation: Prepare a serial dilution of PF-06726304 in 100% DMSO, then
further dilute in growth medium. The final DMSO concentration should not exceed 0.5% [1] [4].

o Treatment: Add the compound to the cells and incubate for 72 hours at 37°C and 5% COx2 [1]

[4].

o Cell Lysis & Analysis: Lyse cells and detect H3K27me3 levels using an ELISA-based method
with a specific detection antibody [1] [4].

In Vivo Dosing and Efficacy

For reference, the following table outlines the in vivo dosing that has demonstrated efficacy in animal

models.

Parameter

Details

Animal Model

Dosage

Administration

Treatment Duration

Reported Outcome

Female Scid beige mice with Karpas-422 xenograft tumors [1] [2].
200 and 300 mg/kg [1] [2]-

Oral (BID - twice a day) [1] [2].

20 days [1] [2].

Inhibition of tumor growth and reduction of intratumoral H3K27me3 levels [1] [2].

The Role of EZH2 in Cancer

PF-06726304 targets EZH2, which is the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2).

This complex is responsible for adding methyl groups to histone H3 at lysine 27 (H3K27me3), an epigenetic

mark that leads to gene silencing [5]. In cancer, EZH2 is often overexpressed or mutated, leading to the

silencing of tumor suppressor genes [5] [6].

The following diagram illustrates the signaling pathways involving EZH2 that are relevant in cancer,

highlighting why it is a promising therapeutic target.
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Important Considerations for Use

¢ Solubility and Storage: PF-06726304 has good solubility in DMSO (=10 mg/mL). Stock solutions
should be prepared fresh or stored at -80°C for up to one year. Avoid repeated freeze-thaw cycles [1]
[2] [4].

e Research Use Only: Please note that this compound is sold for research purposes only and is not for
diagnostic or therapeutic use in humans [1] [2] [3].

¢ Recent Research Context: A 2025 study identified that EZH2 is enriched in chemotherapy-resistant
cancer stem cells (CSCs) across various sarcoma subtypes. Targeting EZH2 with inhibitors was
shown to reduce the CSC population and sensitize them to chemotherapy, highlighting a potential key
application for compounds like PF-06726304 beyond lymphoma [6].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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